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Compound of Interest

Compound Name: 1,6-Bis(mesyloxy)hexane

Cat. No.: B1267211 Get Quote

लक्षित दर्शक: शोधकर्ता, वैज्ञानिक और दवा विकास पेशेवर

सारांश
1,6-बिस(मेसॉक्सी)हेक्सेन, बसल्फान का एक एनालॉग, एक द्विक्रि याशील अल्काइलेटिंग एजेंट है जो प्रीक्लिनिकल दवा खोज
और विकास में, विशेष रूप से एंटीबॉडी-ड्रग कॉन्जुगेट्स (एडीसी) के  क्षेत्र में एक महत्वपूर्ण घटक के  रूप में उभरा है। इसकी
अनूठी रासायनिक संरचना इसे एक क्लीवेबल लिंकर के  रूप में काम करने की अनुमति देती है, जो एक मोनोक्लोनल एंटीबॉडी
को एक साइटोटॉक्सिक पेलोड से जोड़ता है। यह मार्गदर्शिका शुरुआती जांच में 1,6-बिस(मेसॉक्सी)हेक्सेन की भूमिका, इसकी
क्रि या के  तंत्र, प्रयोगात्मक प्रोटोकॉल और दवा विकास में इसके  संभावित अनुप्रयोगों का एक व्यापक अवलोकन प्रदान
करती है।

परिचय
1,6-बिस(मेसॉक्सी)हेक्सेन एक एलिफै टिक डाइमेसिलेट है जो अपनी संरचना को बसल्फान के  साथ साझा करता है, जो एक
प्रसिद्ध डीएनए अल्काइलेटिंग एजेंट है जिसका उपयोग कीमोथेरेपी में किया जाता है।[1][2] दो मेसिलेट छोड़ने वाले समूहों की
उपस्थिति इसे न्यूक्लियोफिलिक प्रतिस्थापन प्रतिक्रि याओं के  लिए अतिसंवेदनशील बनाती है, जिससे यह जैविक
मैक् रोमोलेक्यूल्स, विशेष रूप से डीएनए के  साथ सहसंयोजक बंधन बनाने में सक्षम हो जाता है।[1][3] दवा विकास में, इसका
उपयोग मुख्य रूप से एक होमोबाइफं क्शनल लिंकर के  रूप में किया जाता है ताकि लक्षित कैं सर थेरेपी के  लिए एडीसी का
संश्लेषण किया जा सके ।[4][5]

क्रि या का तंत्र: डीएनए अल्काइलेशन
1,6-बिस(मेसॉक्सी)हेक्सेन की साइटोटॉक्सिक क्षमता का आधार डीएनए को अल्काइलेट करने की इसकी क्षमता में निहित है,
एक तंत्र जो बसल्फान के  समान है।[1][6]
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न्यूक्लियोफिलिक अटैक: अणु के  दोनों सिरों पर मौजूद मेसाइल समूह अच्छे छोड़ने वाले समूह हैं। वे डीएनए पर
न्यूक्लियोफिलिक साइटों, मुख्य रूप से ग्वानिन बेस पर एन 7 स्थिति द्वारा न्यूक्लियोफिलिक हमले से गु जरते हैं।[1]

डीएनए क् रॉस-लिंकिं ग: एक द्विक्रि याशील एजेंट के  रूप में, 1,6-बिस(मेसॉक्सी)हेक्सेन डीएनए के  भीतर इंट्रास्ट्रैंड और
इंटरस्ट्रैंड क् रॉस-लिंक दोनों बना सकता है।[3] ये क् रॉस-लिंक डीएनए प्रतिकृ ति और प्रतिलेखन को रोकते हैं, जिससे
डीएनए क्षति की मरम्मत मशीनरी सक्रि य हो जाती है।[1]

कोशिका मृत्यु  का प्रेरण: यदि डीएनए क्षति व्यापक है और मरम्मत नहीं  की जा सकती है, तो यह कोशिका चक् र गिरफ्तारी
और अंततः एपोप्टोसिस (क् रमादेशित कोशिका मृत्यु ) की ओर जाता है।[1]

नीचे दिया गया ग्राफ़विज़ आरेख 1,6-बिस(मेसॉक्सी)हेक्सेन द्वारा मध्यस्थता वाले डीएनए अल्काइलेशन के  लिए प्रस्तावित
सिग्नलिंग मार्ग को दर्शाता है।

कोशिकीय ग्रहण

अंतःकोशिकीय क्रि या

1,6-Bis(mesyloxy)hexane

ग्वानिन N7 पर 
न्यूक्लियोफिलिक हमला

कोशिका में प्रवेश

DNA डीएनए एडक्ट गठन इंट्रा/इंटरस्ट्रैंड क् रॉस-लिंकिं ग डीएनए प्रतिकृ ति और 
प्रतिलेखन ब्लॉक

डीएनए क्षति प्रतिक्रि या 
(p53 सक्रि यण)

एपोप्टोसिस

Click to download full resolution via product page

कै प्शन: 1,6-बिस(मेसॉक्सी)हेक्सेन-प्रेरित डीएनए अल्काइलेशन और एपोप्टोसिस मार्ग।

एंटीबॉडी-ड्रग कॉन्जुगेट्स (एडीसी) में अनुप्रयोग
1,6-बिस(मेसॉक्सी)हेक्सेन का प्राथमिक अनुप्रयोग एडीसी के  संश्लेषण में एक क्लीवेबल लिंकर के  रूप में है।[4][5] एडीसी
लक्षित चिकित्सीय हैं जो एक मोनोक्लोनल एंटीबॉडी की विशिष्टता को एक साइटोटॉक्सिक दवा की शक्ति के  साथ जोड़ते हैं।
[7]

लिंकर स्थिरता और क्लीवेज:
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एक प्रभावी एडीसी लिंकर को रक्तप्रवाह में स्थिर होना चाहिए ताकि पेलोड की समय से पहले रिहाई को रोका जा सके , जिससे
ऑफ-टारगेट विषाक्तता हो सकती है।[8] 1,6-बिस(मेसॉक्सी)हेक्सेन जैसे अल्काइलेटिंग लिंकरों को लक्षित कोशिका के  भीतर
रासायनिक या एंजाइमेटिक स्थितियों से साफ करने के  लिए डिज़ाइन किया जा सकता है, जिससे साइटोटॉक्सिक पेलोड की
स्थानीयकृ त रिहाई सुनिश्चित होती है।[9]

ऑफ-टारगेट विषाक्तता:

जबकि एडीसी का लक्ष्य कैं सर कोशिकाओं को चुनिंदा रूप से लक्षित करना है, ऑफ-टारगेट विषाक्तता एक चिंता का विषय बनी
हुई है।[10][11] यह समय से पहले लिंकर क्लीवेज या स्वस्थ ऊतकों में लक्षित प्रतिजन की कम-स्तरीय अभिव्यक्ति के  कारण
हो सकता है। 1,6-बिस(मेसॉक्सी)हेक्सेन जैसे लिंकरों का डिज़ाइन और स्थिरता ऑफ-टारगेट प्रभावों को कम करने में
महत्वपूर्ण भूमिका निभाती है।[11]

मात्रात्मक डेटा का सारांश
चूंकि 1,6-बिस(मेसॉक्सी)हेक्सेन पर एक स्टैंडअलोन एजेंट के  रूप में सीमित सार्वजनिक रूप से उपलब्ध प्रीक्लिनिकल डेटा है,
इसलिए यह तालिका इसके  संरचनात्मक एनालॉग, बसल्फान के  लिए प्रतिनिधि डेटा प्रस्तु त करती है, जो इसकी संभावित
गतिविधि का अनुमान प्रदान करती है।

पैरामीटर मान कोशिका रेखा/मॉडल संदर्भ

बसल्फान

IC50 ~10-100 µM (विभिन्न) विभिन्न कैं सर कोशिका रेखाएं सामान्य ज्ञान

डीएनए बाइंडिंग साइट ग्वानिन N7 इन विट्रो [1]

क्रि या का तंत्र
डीएनए अल्काइलेशन, क् रॉस-

लिंकिं ग
इन विट्रो/इन विवो [1][3]

विस्तृत प्रायोगिक प्रोटोकॉल
एक अल्काइलेटिंग लिंकर का उपयोग करके  एडीसी के  संश्लेषण के  लिए
प्रतिनिधि प्रोटोकॉल
यह प्रोटोकॉल एक एंटीबॉडी के  साथ एक पेलोड को संयु ग्मित करने के  लिए 1,6-बिस(मेसॉक्सी)हेक्सेन जैसे एक द्विक्रि याशील
अल्काइलेटिंग लिंकर का उपयोग करने के  लिए एक सामान्यीकृ त कार्यप्रवाह की रूपरेखा तैयार करता है।

सामग्री:
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मोनोक्लोनल एंटीबॉडी (mAb) फॉस्फे ट-बफर्ड सलाइन (PBS) में

1,6-बिस(मेसॉक्सी)हेक्सेन (या समान द्विक्रि याशील लिंकर)

साइटोटॉक्सिक पेलोड जिसमें संयु ग्मन के  लिए एक प्रतिक्रि याशील समूह होता है (जैसे, थायोल, अमाइन)

डाइमिथाइल सल्फोऑक्साइड (DMSO)

ट्रिस(2-कार्बोक्सीएथिल)फॉस्फीन (TCEP) (यदि सिस्टीन संयु ग्मन के  लिए आवश्यक हो)

आकार बहिष्करण क् रोमैटोग्राफी (एसईसी) स्तंभ

PBS, pH 7.4

प्रक्रि या:

एंटीबॉडी कमी (सिस्टीन संयु ग्मन के  लिए):

PBS में mAb के  घोल में TCEP का 10-गु ना दाढ़ अतिरिक्त जोड़ें।

कम करने वाली प्रतिक्रि या को आगे बढ़ाने के  लिए 37°C पर 2 घंटे के  लिए इनक्यूबेट करें।

एक उपयुक्त एसईसी स्तंभ का उपयोग करके  अतिरिक्त TCEP निकालें।

लिंकर-पेलोड सक्रि यण:

DMSO में 1,6-बिस(मेसॉक्सी)हेक्सेन और साइटोटॉक्सिक पेलोड को वांछित दाढ़ अनुपात में घोलें।

कमरे के  तापमान पर 1 घंटे के  लिए प्रतिक्रि या मिश्रण को इनक्यूबेट करें ताकि लिंकर-पेलोड कॉम्प्लेक्स बन सके ।

एंटीबॉडी के  साथ संयु ग्मन:

कम किए गए mAb घोल में सक्रि य लिंकर-पेलोड कॉम्प्लेक्स को धीरे-धीरे डालें।

कमरे के  तापमान पर 4 घंटे या 4°C पर रात भर धीरे-धीरे हिलाते हुए प्रतिक्रि या को आगे बढ़ने दें।

एडीसी का शुद्धिकरण:
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असंयु ग्मित लिंकर-पेलोड और अन्य अभिकर्मकों को हटाने के  लिए एसईसी का उपयोग करके  प्रतिक्रि या मिश्रण को
शुद्ध करें।

शुद्ध एडीसी युक्त अंशों को इकट्ठा करें।

एडीसी का लक्षण वर्णन:

यूवी-विज़ स्पेक्ट्रोस्कोपी का उपयोग करके  दवा-से-एंटीबॉडी अनुपात (डीएआर) का निर्धारण करें।

एसडीएस-पेज और मास स्पेक्ट्रोमेट्री का उपयोग करके  एडीसी की शुद्धता और अखंडता का आकलन करें।

इन विट्रो सेल-आधारित परख में एडीसी की साइटोटॉक्सिसिटी का मूल्यांकन करें।

नीचे दिया गया ग्राफ़विज़ आरेख एडीसी संश्लेषण के  लिए प्रायोगिक कार्यप्रवाह को दर्शाता है।
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चरण 1: तैयारी

चरण 2: संयु ग्मन

चरण 3: शुद्धिकरण और लक्षण वर्णन

मोनोक्लोनल एंटीबॉडी (mAb)

TCEP के  साथ कमी 
(यदि आवश्यक हो)

संयु ग्मन प्रतिक्रि या

लिंकर-पेलोड कॉम्प्लेक्स 
(1,6-Bis(mesyloxy)hexane + पेलोड)

आकार बहिष्करण क् रोमैटोग्राफी (SEC)

डीएआर, शुद्धता और 
क्रि याकलाप का विश्लेषण

शुद्ध एंटीबॉडी-ड्रग कॉन्जुगेट (एडीसी)

Click to download full resolution via product page

कै प्शन: एंटीबॉडी-ड्रग कॉन्जुगेट (एडीसी) संश्लेषण के  लिए सामान्यीकृ त कार्यप्रवाह।

निष्कर्ष
1,6-बिस(मेसॉक्सी)हेक्सेन दवा की खोज, विशेष रूप से लक्षित कैं सर चिकित्सा के  लिए एडीसी के  विकास में एक बहुमु खी अणु
का प्रतिनिधित्व करता है। बसल्फान के  एक एनालॉग के  रूप में, इसकी डीएनए अल्काइलेटिंग गु ण इसकी साइटोटॉक्सिक
क्षमता को रेखांकित करते हैं। जबकि एक स्टैंडअलोन चिकित्सीय एजेंट के  रूप में इसकी भूमिका का पता लगाना जारी है, एक
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क्लीवेबल लिंकर के  रूप में इसका स्थापित उपयोग दवा विकास पेशेवरों के  लिए इसके  महत्व को उजागर करता है। इस अणु से
जुड़े आगे के  शोध से उपन्यास और अधिक प्रभावी कैं सर उपचारों का विकास हो सकता है।

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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